(2,5-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone

• IUPAC Name: (2,5-dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C15H21NO2/c1-11-5-6-12(2)14(8-11)15(18)16-7-3-4-13(9-16)10-17/h5-6,8,13,17H,3-4,7,9-10H2,1-2H3
• InChI Key: OGSDMJTVBXNFEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)N2CCCC(C2)CO
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

(2,5-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone, commonly known as JNJ-42165279, is a small molecule inhibitor of the dopamine D2 receptor. It is synthesized through a multistep process and has shown potential in scientific research applications for its mechanism of action, biochemical and physiological effects, and advantages in lab experiments.

Mechanism of Action

JNJ-42165279 acts as a competitive antagonist at the dopamine D2 receptor, preventing dopamine from binding and activating the receptor. This results in a decrease in dopamine signaling, which can have a variety of effects depending on the specific brain region and receptor subtype involved. In general, dopamine signaling is associated with reward, motivation, and movement, making JNJ-42165279 a potential target for the treatment of addiction, schizophrenia, and Parkinson's disease.
Biochemical and Physiological Effects:
JNJ-42165279 has been shown to have a variety of biochemical and physiological effects in animal models. In addiction models, JNJ-42165279 has been shown to reduce drug-seeking behavior and prevent relapse. In schizophrenia models, JNJ-42165279 has been shown to improve cognitive function and reduce symptoms such as hallucinations and delusions. In Parkinson's disease models, JNJ-42165279 has been shown to improve motor function and reduce dyskinesias.

Advantages and Limitations for Lab Experiments

JNJ-42165279 has several advantages for lab experiments, including its high purity and selectivity for the dopamine D2 receptor. However, there are also limitations to its use, including its relatively short half-life and the need for specialized equipment to perform certain experiments.

Future Directions

There are several potential future directions for the use of JNJ-42165279 in scientific research. One area of interest is the development of more selective dopamine D2 receptor antagonists, which could have improved efficacy and fewer side effects. Another area of interest is the use of JNJ-42165279 in combination with other drugs for the treatment of addiction, schizophrenia, and Parkinson's disease. Finally, there is potential for the development of JNJ-42165279 as a diagnostic tool for the detection of dopamine D2 receptor abnormalities in neurological and psychiatric disorders.

Synthesis Methods

The synthesis of JNJ-42165279 involves a multistep process that begins with the reaction of 2,5-dimethylbenzaldehyde and 2-(chloromethyl)piperidine. This is followed by a series of reactions including reduction, acetylation, and hydrolysis to yield the final product. The synthesis has been optimized for high yield and purity, making it suitable for scientific research applications.

Scientific Research Applications

JNJ-42165279 has shown potential in scientific research applications for its ability to selectively inhibit the dopamine D2 receptor. This receptor is involved in the regulation of dopamine levels in the brain, which has implications for a variety of neurological and psychiatric disorders. JNJ-42165279 has been studied in animal models of addiction, schizophrenia, and Parkinson's disease, with promising results.